Cas no 29042-01-1 (Pregn-4-ene-3,20-dione,21-(acetyloxy)-9-chloro-11,17-dihydroxy-, (11b)- (9CI))

Pregn-4-ene-3,20-dione,21-(acetyloxy)-9-chloro-11,17-dihydroxy-, (11b)- (9CI) structure
29042-01-1 structure
Product Name:Pregn-4-ene-3,20-dione,21-(acetyloxy)-9-chloro-11,17-dihydroxy-, (11b)- (9CI)
CAS No:29042-01-1
MF:C23H31ClO6
MW:438.941646814346
CID:264727
PubChem ID:228787
Update Time:2025-04-19

Pregn-4-ene-3,20-dione,21-(acetyloxy)-9-chloro-11,17-dihydroxy-, (11b)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Pregn-4-ene-3,20-dione,21-(acetyloxy)-9-chloro-11,17-dihydroxy-, (11b)- (9CI)
    • Pregn-4-ene-3,20-dione, 9-chloro-11.β.,17-21-trihydroxy-, 21-acetate
    • 9beta,11beta-Epoxy-17,21-dihydroxypregna-1,4-diene-3,20-dione 21-acetate
    • EINECS 254-079-3
    • I14-14575
    • STOCK1N-55511
    • NSC 21917
    • 29042-01-1
    • 9.alpha.-Chlorocortisol acetate
    • N2W994Y9JX
    • UNII-N2W994Y9JX
    • Pregn-4-ene-3, 9-chloro-11.beta.,17-21-trihydroxy-, 21-acetate
    • 9-Chloro-17-hydroxycorticosterone 21-acetate
    • 9alpha-Chlorocortisol acetate
    • NSC-21917
    • CORTICOSTERONE, 9.ALPHA.-CHLORO-17-HYDROXY-, ACETATE
    • CORTICOSTERONE, 9-CHLORO-17-HYDROXY-, 21-ACETATE
    • Pregn-4-ene-3, 21-(acetyloxy)-9-chloro-11,17-dihydroxy-, (11.beta.)-
    • Pregn-4-ene-3,20-dione, 21-(acetyloxy)-9-chloro-11,17-dihydroxy-, (11.beta.)-
    • MLS002638826
    • Q27148943
    • Pregn-4-ene-3, 9-chloro-11.beta.,17,21-trihydroxy-, 21-acetate
    • 9-Chloro-11beta,17,21-trihydroxypregn-4-ene-3,20-dione 21-acetate
    • SCHEMBL9277100
    • CHEBI:79807
    • Pregn-4-ene-3,20-dione, 9-chloro-11.beta.,17,21-trihydroxy-, 21-acetate
    • NSC21917
    • Inchi: 1S/C23H31ClO6/c1-13(25)30-12-19(28)22(29)9-7-16-17-5-4-14-10-15(26)6-8-20(14,2)23(17,24)18(27)11-21(16,22)3/h10,16-18,27,29H,4-9,11-12H2,1-3H3/t16-,17-,18-,20-,21-,22-,23-/m0/s1
    • InChI Key: HTJFRKHNCHTUNL-GSLJADNHSA-N
    • SMILES: Cl[C@]12[C@H](C[C@]3(C)[C@@](C(COC(C)=O)=O)(CC[C@H]3[C@@H]1CCC1=CC(CC[C@]21C)=O)O)O

Computed Properties

  • Exact Mass: 438.18103
  • Monoisotopic Mass: 438.1809164g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 838
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 100.9
  • LogP: 2.71380
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